Cas no 55304-05-7 (4-acetamido-2-methoxybenzoic acid)

• Product Name: 4-acetamido-2-methoxybenzoic acid
• CAS No: 55304-05-7
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD13192094
• CID: 1593087
• PubChem ID: 12383390
• Update Time: 2025-04-25

4-acetamido-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(acetylamino)-2-methoxy-
• 4-acetamido-2-methoxybenzoic acid
• EN300-98046
• DB-106107
• 55304-05-7
• 4-acetylamino-2-methoxybenzoic acid
• GYUQJIWMXDNLFG-UHFFFAOYSA-N
• 4-Acetamido-2-methoxybenzoicacid
• SCHEMBL1162352
• benzoic acid, 4-acetylamino-2-methoxy-

• MDL： MFCD13192094
• Inchi： 1S/C10H11NO4/c1-6(12)11-7-3-4-8(10(13)14)9(5-7)15-2/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： GYUQJIWMXDNLFG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 209.06883
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-acetamido-2-methoxybenzoic acid

Comprehensive Overview of Benzoic acid, 4-(acetylamino)-2-methoxy- (CAS No. 55304-05-7)

Benzoic acid, 4-(acetylamino)-2-methoxy- (CAS No. 55304-05-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and chemical research. This compound, also known by its systematic name, is a derivative of benzoic acid, featuring an acetylamino group at the 4-position and a methoxy group at the 2-position. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The growing interest in Benzoic acid, 4-(acetylamino)-2-methoxy- is driven by its potential applications in skincare and dermatology. With the rise of anti-aging and skin-brightening products, researchers are exploring its role as a precursor for compounds that inhibit melanin production or promote collagen synthesis. This aligns with the current consumer demand for natural-inspired and science-backed cosmetic ingredients. Additionally, its mild chemical properties make it suitable for formulations targeting sensitive skin, a hot topic in the beauty industry.

From a pharmaceutical perspective, CAS No. 55304-05-7 has been investigated for its potential as a building block in drug development. Its molecular framework allows for modifications that could lead to novel anti-inflammatory or analgesic agents. Researchers are particularly interested in its acetylated amino group, which may enhance bioavailability—a critical factor in modern drug design. These attributes position the compound as a candidate for addressing current challenges in targeted drug delivery systems.

In the realm of organic chemistry, Benzoic acid, 4-(acetylamino)-2-methoxy- serves as a versatile intermediate for synthesizing more complex structures. Its reactivity patterns are valuable for constructing heterocyclic compounds, which are prevalent in many agrochemicals and functional materials. The methoxy group, in particular, offers opportunities for selective functionalization, making it a favorite among chemists working on green chemistry approaches or catalysis studies.

Analytical chemists frequently encounter 55304-05-7 when developing new chromatographic methods or spectroscopic techniques. Its distinct UV absorption characteristics make it a useful reference standard for calibrating instruments in HPLC and mass spectrometry applications. This ties into broader industry trends toward high-precision analysis and quality control protocols, especially in regulated sectors like pharmaceuticals.

Environmental considerations surrounding Benzoic acid, 4-(acetylamino)-2-methoxy- have also come under scrutiny. Recent studies focus on its biodegradation pathways and ecotoxicity profile, responding to increased regulatory emphasis on green chemistry principles. Manufacturers are exploring sustainable production methods, including enzymatic synthesis or bio-catalyzed processes, to reduce environmental impact—a priority for modern chemical enterprises.

The commercial availability of CAS No. 55304-05-7 has expanded with growing demand from research institutions and specialty chemical suppliers. Procurement specialists often search for high-purity grades, custom synthesis options, or bulk quantities, reflecting diverse application needs. Storage recommendations typically emphasize protection from moisture and light to maintain stability, crucial for ensuring consistent performance in end-use applications.

Looking ahead, innovation surrounding Benzoic acid, 4-(acetylamino)-2-methoxy- will likely focus on structure-activity relationships and derivative development. Computational chemistry approaches, including molecular docking studies, may unlock new therapeutic potentials. Meanwhile, advances in continuous flow chemistry could revolutionize its production scalability. These developments position this compound as a molecule of enduring interest across multiple scientific disciplines.